Acid Red 131

Molecular Structure and Functional Groups

Acid Red 131 is a monoazo acid dye with the molecular formula C₃₀H₂₁N₃Na₂O₉S₂ and a molecular weight of 677.6 g/mol [24]. The compound is registered under CAS number 12234-99-0 and EINECS number 602-541-3 [1] [24]. The exact mass of the compound is 654.062 g/mol, confirming its precise molecular composition [4].

The molecular structure of Acid Red 131 belongs to the single azo class of dyes, characterized by the presence of one azo functional group (-N=N-) that serves as the primary chromophore [2] [11]. The complete International Union of Pure and Applied Chemistry name for this compound is disodium 5-benzamido-4-hydroxy-3-[(E)-2-[2-(2-methylphenoxy)phenyl]diazen-1-yl]naphthalene-2,7-disulfonate [24].

The structural framework consists of a naphthalene backbone bearing multiple functional groups that contribute to its chemical and physical properties [5]. The molecule contains a benzamido group (-CONH-) attached to the naphthalene ring system, providing both structural stability and contributing to the dye's binding properties [24]. A hydroxyl group (-OH) is positioned adjacent to the azo linkage, forming an intramolecular hydrogen bond that enhances the stability of the molecule [5].

The azo bridge connects the naphthalene system to a substituted phenyl ring that contains a methylphenoxy substituent [24]. This structural arrangement creates an extended conjugated system responsible for the characteristic blue-ray red coloration of the dye [2]. Two sulfonate groups (-SO₃⁻) are present as disodium salts, positioned at the 2,7-positions of the naphthalene ring, providing water solubility and anionic character [24].

Spectroscopic Characterization (Nuclear Magnetic Resonance, Ultraviolet-Visible, Fourier Transform Infrared)

Comprehensive spectroscopic analysis of Acid Red 131 has been conducted using multiple analytical techniques to elucidate its complete molecular structure [5]. The most detailed spectroscopic characterization was performed by Schievano and colleagues, who provided complete proton, carbon-13, and nitrogen-15 Nuclear Magnetic Resonance data assignments for this monoazo acid dye [5].

Nuclear Magnetic Resonance spectroscopy has proven instrumental in confirming the molecular structure of Acid Red 131 [5]. Complete proton Nuclear Magnetic Resonance assignments have been established, providing detailed information about the hydrogen environments within the molecule [5]. The carbon-13 Nuclear Magnetic Resonance data reveals the carbon framework and confirms the presence of aromatic carbons in both the naphthalene and phenyl ring systems [5]. Nitrogen-15 Nuclear Magnetic Resonance spectroscopy has been particularly valuable in characterizing the azo nitrogen atoms and the benzamido nitrogen, providing insights into the electronic environment of these crucial functional groups [5].

The Ultraviolet-Visible absorption spectrum of Acid Red 131 exhibits characteristic features typical of azo dyes [18]. The primary absorption maximum occurs in the visible region, corresponding to the π→π* transition of the extended conjugated system formed by the azo chromophore [18]. This electronic transition is responsible for the blue-ray red coloration observed in aqueous solutions [2]. The absorption characteristics are influenced by the electron-donating and electron-withdrawing substituents present on the aromatic rings [18].

Fourier Transform Infrared spectroscopy provides complementary structural information through the identification of characteristic functional group vibrations [5]. The spectrum exhibits bands corresponding to the azo stretching vibration, typically observed in the 1400-1500 cm⁻¹ region [12]. Sulfonate group vibrations appear as strong bands in the 1000-1200 cm⁻¹ region, confirming the presence of these solubilizing groups [12]. The hydroxyl group contributes to the spectrum through O-H stretching vibrations, while the benzamido group shows characteristic carbonyl and N-H stretching frequencies [12].

Mass spectrometry analysis supports the proposed molecular structure by providing molecular ion peaks consistent with the calculated molecular weight [5]. The fragmentation pattern observed in mass spectrometry experiments confirms the presence of the major structural components, including the naphthalene disulfonate core and the substituted phenyl moiety [5].

Physicochemical Properties (Solubility, Stability, pH Sensitivity)

The physicochemical properties of Acid Red 131 are fundamental to its performance as an acid dye and its behavior in various chemical environments [11] [17]. The compound exhibits excellent water solubility, with reported values of 100 g/L at 25°C and 50 g/L at 90°C, making it highly suitable for aqueous dyeing applications [8] [23]. This high water solubility is attributed to the presence of two sulfonate groups that impart ionic character to the molecule [24].

In contrast to its excellent water solubility, Acid Red 131 shows limited solubility in organic solvents [7]. The compound is only slightly soluble in ethanol, producing pale red-purple solutions, and is almost insoluble in acetone [7]. This differential solubility behavior is characteristic of ionic azo dyes and reflects the predominantly hydrophilic nature of the molecule due to the sulfonate groups [24].

The stability characteristics of Acid Red 131 have been extensively evaluated under various conditions [8] [17] [25]. The compound demonstrates excellent light fastness, with ratings of 5-6 on the International Organization for Standardization scale and 4 on the American Association of Textile Chemists and Colorists scale, indicating superior photostability compared to many other acid dyes [2] [24]. This high light fastness is attributed to the stable azo chromophore and the intramolecular hydrogen bonding between the hydroxyl group and the azo nitrogen [5].

Thermal stability studies indicate that Acid Red 131 remains stable under normal storage and processing conditions [25]. The compound should be protected from temperature extremes and direct sunlight to maintain its chemical integrity [25]. Under fire conditions, the dye may emit toxic fumes, but under normal handling conditions, it presents minimal thermal decomposition risks [25].

The pH sensitivity of Acid Red 131 is a critical parameter affecting its stability and dyeing performance [8] [17]. The compound is expected to be most stable within the pH range of 1-11 [17]. At high pH values, deprotonation of functional groups occurs, particularly affecting the hydroxyl group adjacent to the azo linkage [8]. This deprotonation makes the sites more reactive for electrophilic attack, which can influence both the stability and the color properties of the dye [8].

Research on the ozonation treatment of Acid Red 131 has revealed important insights into its pH-dependent behavior [8]. Maximum decolorization efficiency was achieved at pH 11, where 100% color removal was obtained after 12 minutes of ozonation treatment [8]. This enhanced reactivity at high pH is attributed to two effects: increased hydroxyl radical production and deprotonation of the H-N-R group in the dye molecule, making the sites more susceptible to electrophilic attack [8].

The moisture content of commercial Acid Red 131 is typically maintained at ≤8%, while the dye content exceeds 98%, ensuring high purity and consistent performance [23]. These specifications are critical for maintaining the reproducibility of dyeing processes and color consistency [11].

Acid Red 131 demonstrates exceptional performance in textile dyeing applications, serving as a primary colorant for protein and polyamide fibers. This monoazo acid dye exhibits a distinctive bluish red hue and operates through ionic bonding mechanisms with amino groups present in the fiber structure [1] [2] [3].

The dye shows particularly strong affinity for wool, silk, and nylon fibers, establishing ionic bonds between the protonated amino groups of the fiber and the acidic sulfonic groups of the dye molecule [2] [4] [3]. In wool dyeing applications, Acid Red 131 requires acidic conditions to facilitate proper dye uptake, typically using acetic acid or sulfuric acid to achieve optimal pH conditions [5] [3].

For nylon and polyamide fiber dyeing, Acid Red 131 serves as a main color component, often combined with other brilliant red dyes to achieve various red shades [3]. The dye demonstrates good compatibility with other acid dyes in the same series, allowing textile manufacturers to achieve consistent color coverage through appropriate leveling agent addition [3].

Performance Characteristics in Textile Applications

Acid Red 131 exhibits good leveling and migration properties, making it suitable for various dyeing methods including piece dyeing, yarn dyeing, and garment dyeing [5] [6]. The dye shows excellent solubility in water, producing stable red solutions that facilitate even color distribution across textile substrates [1] [5].

The fastness properties of Acid Red 131 on textile materials demonstrate good to very good performance across multiple test parameters. Light fastness ratings achieve 4-5 on the ISO scale and 5 on the AATCC scale, indicating strong resistance to photodegradation [7] [8] [9]. Washing fastness properties show ratings of 4-5 for both fading and staining, demonstrating excellent color retention during laundering processes [7] [9].

The recommended usage rate for Acid Red 131 in textile applications ranges from 0.001 to 1.0% by weight of the fiber, providing flexibility for achieving various color depths while maintaining cost-effectiveness [5].

Leather Finishing and Tanning Processes

Acid Red 131 plays a significant role in leather finishing and coloration processes, providing vibrant red coloration for various leather products including shoes, bags, upholstery, and fashion accessories [5] [2] [12]. The dye demonstrates excellent penetration characteristics into leather substrates, ensuring uniform color distribution throughout the material thickness [12].

In leather processing applications, Acid Red 131 is typically applied during the finishing stages after the tanning process has been completed. The dye shows compatibility with various tanning agents including chrome tanning, vegetable tanning, and synthetic tanning systems [13] [12]. The water-soluble nature of Acid Red 131 facilitates its incorporation into leather finishing formulations without requiring specialized solvents [5].

Compatibility with Tanning Systems

Chrome-tanned leather demonstrates excellent compatibility with Acid Red 131, with the dye showing strong affinity for the chromium-treated collagen structure [13]. The ionic nature of the dye allows for effective bonding with the positively charged sites created during the chrome tanning process, resulting in deep color penetration and excellent color fastness [13].

For vegetable-tanned leather applications, Acid Red 131 requires careful pH adjustment to optimize dye uptake. The presence of natural tannins can affect dye behavior, necessitating the use of auxiliary agents to ensure proper color development [13] [12].

The fastness properties of Acid Red 131 on leather substrates demonstrate good resistance to light exposure and mechanical stress. The dye maintains color stability under typical use conditions, making it suitable for consumer leather goods that require long-term color retention [5] [12].

Wood Stains and Polymer Coloring

Acid Red 131 finds extensive application in wood staining formulations, providing brilliant red coloration for both interior and exterior wood products [14] [15] [16]. The dye demonstrates excellent compatibility with various wood preservative systems, including chromated copper arsenate (CCA) formulations used in pressure-treated lumber [14].

In wood staining applications, Acid Red 131 offers superior penetration characteristics, allowing for deep color development in both hardwood and softwood species [14] [16]. The water-soluble nature of the dye facilitates its use in water-based stain formulations, which are increasingly preferred for environmental and safety reasons [14].

Polymer Coloring Applications

Acid Red 131 serves as an effective colorant for both thermoplastic and thermoset polymer systems [17]. The dye demonstrates heat stability characteristics that allow for processing at elevated temperatures typical in polymer manufacturing processes [17].

For thermoplastic applications, Acid Red 131 can be incorporated during the compounding stage, providing uniform color distribution throughout the polymer matrix. The dye shows compatibility with various polymer types including polyamides, where its affinity for amino groups provides excellent color development [17].

In thermoset applications, Acid Red 131 maintains color stability during curing processes, making it suitable for composite materials and molded products that require consistent coloration [17]. The dye demonstrates resistance to thermal degradation at typical processing temperatures [17].

Specialty Applications (Inkjet Inks, Paper Industry)

Acid Red 131 demonstrates significant utility in specialty applications, particularly in the production of inkjet inks for digital textile printing and paper industry coloration processes [18] [19] [20]. The dye's high solubility and excellent color vibrancy make it particularly suitable for these demanding applications [18].

Inkjet Ink Formulations

In digital textile printing applications, Acid Red 131 serves as a key component in inkjet ink formulations designed for printing on natural protein fibers [18] [19]. The dye shows excellent compatibility with digital printing systems, maintaining stable viscosity and preventing nozzle clogging during extended printing operations [18].

The high solubility of Acid Red 131 in water and water-miscible solvents facilitates its use in aqueous ink formulations, which are preferred for textile printing due to their environmental advantages [18] [19]. The dye demonstrates excellent color reproduction capabilities, allowing for accurate color matching in digital printing applications [18].

For direct-to-paper (DTP) printing applications, Acid Red 131 provides vibrant red coloration with good print quality characteristics [18]. The dye shows compatibility with various ink additives including humectants, surfactants, and biocides commonly used in inkjet formulations [18].

Paper Industry Applications

In paper industry applications, Acid Red 131 serves as a coloring agent for various paper products including writing papers, packaging materials, and specialty papers [21] [20]. The dye demonstrates excellent affinity for cellulosic fibers when applied under appropriate conditions [21].

The water-soluble nature of Acid Red 131 facilitates its incorporation into paper pulp during the manufacturing process, allowing for uniform color distribution throughout the paper structure [21] [20]. The dye shows good retention properties, minimizing color bleeding during paper formation and subsequent processing steps [21].

For surface coloration applications, Acid Red 131 can be applied through coating or impregnation processes, providing vibrant surface coloration without compromising paper strength properties [21] [20]. The dye demonstrates good lightfastness on paper substrates, maintaining color stability under typical storage and use conditions [20].